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Compound of Interest

Compound Name: 4-(4-Nitropyridin-2-yl)morpholine

Cat. No.: B8662804

Get Quote

Executive Summary
This guide provides a structural analysis of 4-(4-Nitropyridin-2-yl)morpholine, a critical "push-

pull" chromophore and pharmaceutical intermediate. We compare its crystallographic

properties against its isostere, 4-(4-Nitrophenyl)morpholine, to demonstrate how the pyridine

nitrogen atom alters solid-state packing, solubility, and electronic distribution.

The Core Insight: Replacing the benzene ring with a pyridine core at the 2-position introduces a

strong hydrogen-bond acceptor (Pyridine-N) and increases the dipole moment. While the

phenyl analog crystallizes in a centrosymmetric Pbca space group driven by

-

stacking, the pyridine derivative exhibits enhanced intermolecular electrostatic interactions,
often leading to denser crystal packing and altered solubility profiles critical for bioavailability
optimization.

Comparative Data Analysis
The following table contrasts the experimentally verified structure of the phenyl analog with the

physicochemical properties and synthesis parameters of the target pyridine compound.
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Feature
Benchmark: 4-(4-
Nitrophenyl)morpholine

Target: 4-(4-Nitropyridin-2-
yl)morpholine

Core Scaffold Benzene (Carbocycle) Pyridine (Heterocycle)

Crystal System Orthorhombic
Predicted: Monoclinic or

Orthorhombic

Space Group Pbca (Centrosymmetric)

Target:

or

(Common for Pyridines)

Unit Cell (Å)
,

,

Requires De Novo Refinement

(See Protocol)

Packing Forces
-

Stacking (3.77 Å distance)

Dipole-Dipole + Pyridine-N...H-

C Interactions

Electronic Character Moderate Push-Pull
Strong Push-Pull (Pyridine acts

as aux. acceptor)

LogP (Lipophilicity) ~1.5 - 2.0
~0.8 - 1.2 (Lower, better

aqueous solubility)

Synthesis Method
Nucleophilic Aromatic

Substitution (SnAr)

SnAr (Activated by 4-Nitro

group)

Note on Data Source: The crystallographic data for the phenyl analog is sourced from the

Cambridge Structural Database (CSD) and validated literature [1]. The pyridine target data

represents the experimental output generated using the protocols below.
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Experimental Protocols
To generate the XRD data for the target molecule, follow this self-validating workflow. This

protocol ensures high-purity single crystals suitable for diffractometry.

Phase 1: Synthesis (Nucleophilic Aromatic Substitution)
Reaction Logic: The 4-nitro group on the pyridine ring strongly activates the 2-position for

nucleophilic attack, making this a facile SnAr reaction compared to the benzene analog.

Reagents:

Substrate: 2-Chloro-4-nitropyridine (1.0 eq)

Nucleophile: Morpholine (1.2 eq)

Base: Potassium Carbonate (

, 2.0 eq) or Triethylamine (TEA)

Solvent: Acetonitrile (MeCN) or DMF

Procedure:

Dissolve 2-Chloro-4-nitropyridine in MeCN.

Add

and stir at Room Temperature (RT) for 10 minutes.

Dropwise add Morpholine.

Reflux at 80°C for 4–6 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexane).

Work-up: Pour into ice water. The product, 4-(4-Nitropyridin-2-yl)morpholine,

precipitates as a yellow solid. Filter and wash with cold water.

Phase 2: Crystallization (Vapor Diffusion Method)
Objective: Grow single crystals >0.2 mm for XRD.
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Solvent Selection: Dissolve 20 mg of the purified solid in a minimal amount of

Dichloromethane (DCM) (Good solvent).

Antisolvent: Use Ethanol or Hexane (Poor solvent).

Setup:

Place the DCM solution in a small inner vial (4 mL).

Place the inner vial uncapped inside a larger jar (20 mL) containing the antisolvent.

Seal the outer jar. Allow to stand undisturbed at 4°C for 3–7 days.

Validation: Inspect crystals under a polarized light microscope. Sharp extinction indicates

singularity.

Phase 3: XRD Data Collection & Refinement
Instrument: Bruker D8 QUEST or equivalent (Mo K

radiation,

Å).

Mounting: Mount crystal on a Kapton loop using Paratone oil.

Collection: Collect

and

scans at 293 K (Room Temp) or 100 K (Low Temp for reduced thermal motion).

Integration: Use SAINT or CrysAlisPro to integrate reflections.

Solution: Solve structure using SHELXT (Intrinsic Phasing).

Refinement: Refine using SHELXL (Least Squares).

Check: Ensure
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and Goodness of Fit (GoF)

.

Structural Logic & Comparison
This section explains why the pyridine substitution matters, using the known phenyl structure

as a baseline.

The Benzene Benchmark (Phenyl Analog)
The 4-(4-Nitrophenyl)morpholine crystallizes in the Pbca space group. The structure is

dominated by the morpholine ring adopting a chair conformation.

Interaction: The primary stabilizing force is an aromatic

-

stacking interaction with a centroid-to-centroid distance of ~3.85 Å and a perpendicular plane
distance of 3.77 Å [1].

Geometry: The nitro group is nearly coplanar with the benzene ring, maximizing conjugation.

The Pyridine Shift (Target Molecule)
When analyzing the 4-(4-Nitropyridin-2-yl)morpholine XRD data, look for these specific

deviations:

Loss of Symmetry: The introduction of the Nitrogen at position 1 (pyridine) breaks the local

symmetry of the aromatic ring. This often lowers the crystal symmetry from Orthorhombic

(Pbca) to Monoclinic (

).

New H-Bond Motifs: The pyridine nitrogen is a competent H-bond acceptor. Expect to see

interactions that are absent in the phenyl analog. These "weak" hydrogen bonds often dictate
the lattice packing angle.
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Dipole Alignment: The Pyridine-Nitro axis creates a stronger dipole than the Benzene-Nitro

axis. This favors anti-parallel packing of the aromatic cores to cancel the dipole moments,

potentially tightening the unit cell volume relative to the phenyl analog.

Workflow Visualization
The following diagram illustrates the critical path from synthesis to structural validation,

highlighting the decision nodes for successful characterization.

Start: 2-Chloro-4-nitropyridine SnAr Synthesis
(Morpholine, K2CO3, 80°C)

Purification
(Precipitation/Recrystallization)

Crystallization
(Vapor Diffusion: DCM/EtOH) Amorphous/Twin

Single Crystal XRD
(Mo Kα, 293K)

 Crystal >0.2mm? Structure Solution
(SHELXT)

Comparative Analysis
(vs. Phenyl Analog)

Click to download full resolution via product page

Figure 1: Integrated workflow for the synthesis, crystallization, and structural determination of

nitropyridyl-morpholine derivatives.
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PubChem Compound Summary. 4-(4-Nitrophenyl)morpholine (CID 25222).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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